Cas no 103544-07-6 (Oxirane, 2-(1-fluorocyclopropyl)-2-(4-fluorophenyl)-)

Oxirane, 2-(1-fluorocyclopropyl)-2-(4-fluorophenyl)-, is a fluorinated epoxide compound characterized by its unique structural features, including a fluorinated cyclopropyl group and a fluorinated phenyl ring. This configuration imparts enhanced reactivity and stability, making it a valuable intermediate in organic synthesis, particularly for the development of fluorinated pharmaceuticals and agrochemicals. The presence of fluorine atoms improves metabolic stability and bioavailability in derived compounds. Its epoxide ring offers versatility in ring-opening reactions, enabling the formation of diverse functionalized products. The compound's well-defined stereochemistry and high purity ensure consistent performance in precision applications, supporting advanced research and industrial processes.
Oxirane, 2-(1-fluorocyclopropyl)-2-(4-fluorophenyl)- structure
103544-07-6 structure
Product Name:Oxirane, 2-(1-fluorocyclopropyl)-2-(4-fluorophenyl)-
CAS No:103544-07-6
MF:C11H10F2O
MW:196.193310260773
CID:4388209
Update Time:2026-04-10

Oxirane, 2-(1-fluorocyclopropyl)-2-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Oxirane, 2-(1-fluorocyclopropyl)-2-(4-fluorophenyl)-

Oxirane, 2-(1-fluorocyclopropyl)-2-(4-fluorophenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-21632086-1.0g
2-(1-fluorocyclopropyl)-2-(4-fluorophenyl)oxirane
103544-07-6 95%
1.0g
$0.0 2023-01-23

Oxirane, 2-(1-fluorocyclopropyl)-2-(4-fluorophenyl)- Related Literature

Additional information on Oxirane, 2-(1-fluorocyclopropyl)-2-(4-fluorophenyl)-

Research Brief on Oxirane, 2-(1-fluorocyclopropyl)-2-(4-fluorophenyl)- (CAS: 103544-07-6)

Oxirane, 2-(1-fluorocyclopropyl)-2-(4-fluorophenyl)- (CAS: 103544-07-6) is a fluorinated epoxide compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of biologically active molecules. Its fluorinated cyclopropyl and phenyl groups contribute to enhanced metabolic stability and binding affinity, making it a promising candidate for the development of novel therapeutics. Researchers have explored its utility in the design of enzyme inhibitors, particularly targeting kinases and proteases involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, Oxirane, 2-(1-fluorocyclopropyl)-2-(4-fluorophenyl)- was employed as a key building block in the synthesis of selective kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms, with IC50 values in the nanomolar range. These findings underscore its potential in precision medicine applications.

Another area of interest is the compound's application in radiopharmaceuticals. A recent preprint on bioRxiv detailed its use in the development of fluorine-18 labeled probes for positron emission tomography (PET) imaging. The fluorinated moieties of the compound facilitate efficient radiolabeling, enabling non-invasive visualization of target tissues in preclinical models.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of findings into clinical applications.

In conclusion, Oxirane, 2-(1-fluorocyclopropyl)-2-(4-fluorophenyl)- (CAS: 103544-07-6) represents a promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable tool for drug discovery and development. Future studies should focus on expanding its therapeutic potential and addressing current limitations to fully realize its clinical benefits.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk